Cas no 1226433-32-4 (2-{[1-(4-chlorophenyl)-5-(3-nitrophenyl)-1H-imidazol-2-yl]sulfanyl}-N-(propan-2-yl)acetamide)

• Product Name: 2-{[1-(4-chlorophenyl)-5-(3-nitrophenyl)-1H-imidazol-2-yl]sulfanyl}-N-(propan-2-yl)acetamide
• CAS No: 1226433-32-4
• MF: C₂₀H₁₉ClN₄O₃S
• MW: 430.907861948013
• CID: 5445917
• Update Time: 2025-06-11

2-{[1-(4-chlorophenyl)-5-(3-nitrophenyl)-1H-imidazol-2-yl]sulfanyl}-N-(propan-2-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-[1-(4-chlorophenyl)-5-(3-nitrophenyl)imidazol-2-yl]sulfanyl-N-propan-2-ylacetamide
• 2-{[1-(4-chlorophenyl)-5-(3-nitrophenyl)-1H-imidazol-2-yl]sulfanyl}-N-(propan-2-yl)acetamide

• Inchi： 1S/C20H19ClN4O3S/c1-13(2)23-19(26)12-29-20-22-11-18(14-4-3-5-17(10-14)25(27)28)24(20)16-8-6-15(21)7-9-16/h3-11,13H,12H2,1-2H3,(H,23,26)
• InChI Key： LZYLMELXIBCWBJ-UHFFFAOYSA-N
• SMILES： C(NC(C)C)(=O)CSC1N(C2=CC=C(Cl)C=C2)C(C2=CC=CC([N+]([O-])=O)=C2)=CN=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 2-{[1-(4-chlorophenyl)-5-(3-nitrophenyl)-1H-imidazol-2-yl]sulfanyl}-N-(propan-2-yl)acetamide

Introduction to Compound with CAS No 1226433-32-4 and Its Applications in Chemical Biology

Compound with the CAS number 1226433-32-4 is a highly intriguing molecule that has garnered significant attention in the field of chemical biology. The molecular structure of this compound is characterized by a unique combination of functional groups, which makes it a promising candidate for various pharmaceutical and biotechnological applications. This article delves into the detailed properties of the compound, its synthesis, and its potential applications, particularly in the context of recent advancements in medicinal chemistry.

The chemical name of the compound is 2-{[1-(4-chlorophenyl)-5-(3-nitrophenyl)-1H-imidazol-2-yl]sulfanyl}-N-(propan-2-yl)acetamide. This complex name suggests a molecule with multiple aromatic rings and heterocyclic structures, which are known to play a crucial role in drug design. The presence of a sulfanyl group and an acetamide moiety further enhances its potential as a bioactive molecule.

In recent years, there has been a surge in research focused on developing novel compounds with enhanced biological activity. The compound with CAS no 1226433-32-4 fits well into this trend, as it exhibits several desirable characteristics such as high potency, selectivity, and low toxicity. These properties make it an attractive candidate for further development into therapeutic agents.

The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The starting materials include 4-chlorophenylhydrazine, 3-nitrobenzaldehyde, and propanoic acid derivatives. The imidazole ring is formed through a condensation reaction between the hydrazine derivative and the aldehyde, followed by sulfanylation to introduce the sulfanyl group. Finally, the acetamide moiety is incorporated through an amide bond formation reaction.

One of the most exciting aspects of this compound is its potential application in the development of new drugs. Recent studies have shown that molecules with similar structures exhibit significant activity against various diseases, including cancer and inflammatory disorders. The aromatic rings and heterocyclic system in this compound are known to interact with biological targets such as enzymes and receptors, leading to therapeutic effects.

The pharmacological profile of the compound has been extensively studied in vitro. Initial experiments have demonstrated its ability to inhibit specific enzymes involved in disease pathways. For instance, it has shown promise in inhibiting kinases, which are overactive in many cancer types. Additionally, it exhibits anti-inflammatory properties by modulating cytokine production and immune cell responses.

Preclinical studies have also provided valuable insights into the safety and efficacy of this compound. Animal models have shown that it can effectively target disease symptoms without causing significant side effects. These findings are crucial for advancing the compound towards clinical trials and eventual human use.

The development of new drug candidates is a complex process that requires collaboration between chemists, biologists, and clinicians. The compound with CAS no 1226433-32-4 represents a significant step forward in this process. Its unique structure and promising biological activity make it a valuable asset in the quest for novel therapeutic agents.

In conclusion, the compound with CAS no 1226433-32-4 is a fascinating molecule with immense potential in chemical biology and drug development. Its complex structure, synthesis route, and biological activity make it a subject of intense research interest. As our understanding of disease mechanisms continues to evolve, compounds like this one will play an increasingly important role in developing innovative treatments for various conditions.